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Compound of Interest

Compound Name: 7-Bromo-3-iodo-1H-indazole

CAS No.: 944904-26-1

Cat. No.: B1292565

Get Quote

The indazole nucleus, a bicyclic system comprising fused benzene and pyrazole rings, stands

as one of the most significant "privileged scaffolds" in medicinal chemistry.[1][2][3] Its structural

resemblance to the purine core of ATP allows indazole-based molecules to function as

competitive inhibitors for a vast array of protein kinases, which are critical targets in oncology

and inflammatory diseases.[3] Among the panoply of functionalized indazoles, 7-Bromo-3-
iodo-1H-indazole emerges as a particularly powerful and versatile building block for

researchers, scientists, and drug development professionals.

This guide provides a comprehensive technical overview of 7-Bromo-3-iodo-1H-indazole,

moving beyond a simple recitation of facts to explain the causality behind its synthesis and

application. We will explore its synthetic pathways, delve into its unique and chemoselective

reactivity, and showcase its strategic role in the construction of complex, biologically active

molecules.
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The power of 7-Bromo-3-iodo-1H-indazole lies in its distinct electronic and steric properties,

dictated by the placement of two different halogen atoms on the indazole core.

C3-Iodo Group: The carbon-iodine bond is weaker and more polarizable than the carbon-

bromine bond. This makes the iodine atom an excellent leaving group, predisposing the C3

position to facile oxidative addition in palladium-catalyzed cross-coupling reactions.[4]

C7-Bromo Group: The carbon-bromine bond is stronger and less reactive than the C-I bond.

This differential reactivity allows for selective functionalization at the C3 position while

leaving the C7-bromo group intact for subsequent transformations.[4]

N1-Proton: The acidic proton on the pyrazole ring offers a site for alkylation or protection,

which can be crucial for modulating solubility, preventing side reactions, or orienting the

molecule within a biological target's binding site.[4][5]

Property Value

Molecular Formula C₇H₄BrIN₂

Molecular Weight 322.95 g/mol

Appearance Typically an off-white to pale yellow solid

Key Feature Orthogonal reactivity of C3-I and C7-Br bonds

Synthesis of 7-Bromo-3-iodo-1H-indazole: A Two-
Step Approach
The preparation of 7-Bromo-3-iodo-1H-indazole is efficiently achieved through a two-step

sequence starting from a commercially available precursor. This workflow highlights

fundamental reactions in heterocyclic chemistry.
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Step 1: Bromination Step 2: Iodination

7-Amino-1H-indazole 7-Bromo-1H-indazole

  Sandmeyer Reaction
  (HBr, NaNO₂, CuBr) 7-Bromo-1H-indazole 7-Bromo-3-iodo-1H-indazole

  Electrophilic Substitution
  (I₂, KOH, DMF)

Path A: C3 Functionalization First

Path B: C7 Functionalization First (Less Common)

7-Bromo-3-iodo-1H-indazole

Sonogashira or Heck
(Pd cat., CuI) @ C3-I

Suzuki or Buchwald-Hartwig
(Harsh Conditions) @ C7-Br

7-Bromo-3-alkynyl-1H-indazole

Suzuki or Buchwald-Hartwig
(Pd cat., Ligand) @ C7-Br

Disubstituted Indazole
(Aryl/Amino @ C7, Alkynyl @ C3)

7-Aryl-3-iodo-1H-indazole

Sonogashira or Heck
(Pd cat., CuI) @ C3-I

Disubstituted Indazole
(Aryl @ C7, Alkynyl @ C3)

Click to download full resolution via product page

Caption: Orthogonal functionalization strategy for 7-Bromo-3-iodo-1H-indazole.

Sonogashira Coupling at the C3-Position
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The Sonogashira reaction, which forms a carbon-carbon bond between a terminal alkyne and

an aryl halide, is highly selective for the more reactive C3-iodo position under mild conditions.

[6]

Causality: The catalytic cycle of the Sonogashira reaction begins with the oxidative addition

of the palladium(0) catalyst to the carbon-halogen bond. This step is significantly faster for

the weaker C-I bond compared to the C-Br bond, ensuring high chemoselectivity. [4][6]The

use of a copper(I) co-catalyst further facilitates the reaction at room temperature. [6]*

Consideration: For some substrates, protection of the N1-proton (e.g., as a THP or Boc

group) may be required to prevent side reactions and improve yields, although many

reactions proceed on the free (NH) indazole. [5] Protocol: Selective Sonogashira Coupling

To a degassed solution of 7-bromo-3-iodo-1H-indazole (1.0 eq), the terminal alkyne (1.2

eq), a palladium catalyst such as Pd(PPh₃)₂Cl₂ (0.05 eq), and copper(I) iodide (CuI) (0.1 eq)

in a solvent like DMF or THF, add a base such as triethylamine (TEA) or diisopropylamine

(DIPA) (3.0 eq).

Stir the reaction under an inert atmosphere (e.g., Argon or Nitrogen) at room temperature

until the starting material is consumed.

Filter the reaction mixture through celite, concentrate the filtrate, and purify the residue by

flash column chromatography to yield the 7-bromo-3-alkynyl-1H-indazole product.

Suzuki-Miyaura Coupling at the C7-Position
Following functionalization at C3, the remaining C7-bromo group can be targeted using more

forcing conditions in a Suzuki-Miyaura coupling to introduce aryl or heteroaryl moieties. [7][8]

Causality: While less reactive than the C-I bond, the C-Br bond is still susceptible to

oxidative addition with a suitable palladium catalyst, often requiring higher temperatures and

stronger bases. The choice of ligand (e.g., RuPhos, SPhos, or PPh₃) is critical to facilitate

the catalytic cycle for the less reactive aryl bromide. [7] Protocol: Subsequent Suzuki

Coupling

Combine the 7-bromo-3-substituted-1H-indazole (1.0 eq), the desired arylboronic acid or

ester (1.5 eq), a palladium catalyst like Pd(PPh₃)₄ (0.1 eq), and a base such as cesium

carbonate (Cs₂CO₃) or potassium carbonate (K₂CO₃) (2.0 eq). [8]2. Add a degassed solvent
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system, typically a mixture like dioxane/water. [7][8]3. Heat the mixture under an inert

atmosphere, often to temperatures between 80-140 °C, potentially using microwave

irradiation to accelerate the reaction. [7]4. After cooling, dilute the mixture with water and

extract with an organic solvent.

Dry the combined organic layers, concentrate, and purify by chromatography to obtain the

final disubstituted indazole.

Buchwald-Hartwig Amination
The Buchwald-Hartwig amination is another cornerstone reaction for functionalizing the C7-

bromo position, allowing for the introduction of primary or secondary amines. [9]This reaction is

fundamental for synthesizing compounds that target interactions with amino acid residues like

aspartate or glutamate in enzyme active sites.

Causality: This reaction requires a palladium catalyst paired with a bulky, electron-rich

phosphine ligand (e.g., Xantphos, BINAP) to facilitate the challenging C-N bond formation.

[9][10]A strong, non-nucleophilic base like sodium tert-butoxide or cesium carbonate is

necessary to deprotonate the amine and drive the catalytic cycle. [10][11]

Reaction Typical Position
Catalyst System
(Example)

Key Insight

Sonogashira

Coupling
C3-Iodo

Pd(PPh₃)₂Cl₂ / CuI
/ TEA

Exploits the high
reactivity of the C-I
bond for mild,
selective C-C bond
formation. [6][12]

Suzuki-Miyaura

Coupling
C7-Bromo Pd(PPh₃)₄ / Cs₂CO₃

Requires more

forcing conditions

(heat) to activate the

more stable C-Br

bond. [8][13]

| Buchwald-Hartwig Amination | C7-Bromo | Pd(OAc)₂ / Xantphos / Cs₂CO₃ | Requires

specialized bulky ligands to facilitate C-N bond formation at the less reactive site. [14][15]|
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Application in Drug Discovery: Building Kinase
Inhibitors
The orthogonally functionalized indazole scaffold is a frequent starting point for the synthesis of

potent kinase inhibitors. [1][3]The strategic installation of different functional groups at the C3

and C7 positions allows chemists to fine-tune the molecule's interaction with the ATP-binding

pocket of a target kinase, optimizing for potency and selectivity.

A prime example is the use of bromo-iodo-indazole scaffolds in the development of inhibitors

for Polo-like kinase 4 (PLK4), a key regulator of centriole duplication implicated in cancer. [16]

7-Bromo-3-iodo-1H-indazole Step 1: Sonogashira
Coupling @ C3

Intermediate A
(7-Bromo-3-alkynyl-indazole)

Step 2: Suzuki
Coupling @ C7

Final Compound
(e.g., PLK4 Inhibitor)

SAR Studies
(Vary R¹ and R² groups) Lead Optimization

Click to download full resolution via product page

Caption: Drug discovery workflow using 7-Bromo-3-iodo-1H-indazole.

In this workflow, the C3-alkynyl group, introduced via a Sonogashira coupling, can act as a key

hydrogen bond acceptor or occupy a hydrophobic pocket. The aryl group, installed at C7 via a

Suzuki reaction, can extend into other regions of the binding site to enhance potency and

modulate pharmacokinetic properties. This modular approach allows for the systematic

exploration of structure-activity relationships (SAR).

Conclusion
7-Bromo-3-iodo-1H-indazole is far more than a simple chemical intermediate; it is a strategic

tool for molecular design. Its defining feature—the differential reactivity of its two halogen

atoms—provides a robust platform for controlled, sequential functionalization. This enables

medicinal chemists to efficiently build libraries of complex, disubstituted indazoles and

accelerate the discovery of novel therapeutics, particularly in the highly competitive field of

kinase inhibitor development. The logical and predictable nature of its reactivity, grounded in

the fundamental principles of organometallic chemistry, ensures its continued prominence in

research and development laboratories.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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